Cas no 1844870-85-4 (Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate)

• Product Name: Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate
• CAS No: 1844870-85-4
• MF: C₁₆H₂₁BO₄
• MW: 288.146545171738
• CID: 5071247
• PubChem ID: 72221219
• Update Time: 2025-11-02

Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate
• D75886
• (E)-Methyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate
• 1844870-85-4
• (E)-Methyl3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate
• AKOS037651296
• METHYL 3-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACRYLATE
• CS-0097466
• CS-16424
• methyl (E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate
• methyl (2E)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]prop-2-enoate

• Inchi： 1S/C16H21BO4/c1-15(2)16(3,4)21-17(20-15)13-9-6-12(7-10-13)8-11-14(18)19-5/h6-11H,1-5H3/b11-8+
• InChI Key： WDWPURQFPYIESN-DHZHZOJOSA-N
• SMILES： O1B(C2C=CC(/C=C/C(=O)OC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.1532893 g/mol
• Monoisotopic Mass: 288.1532893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• Molecular Weight: 288.1

Additional information on Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate

Comprehensive Guide to Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate (CAS: 1844870-85-4)

Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate (CAS: 1844870-85-4) is a highly versatile boronic ester derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a unique acrylate group coupled with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety, making it an essential intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

The growing demand for boron-containing compounds in drug discovery and advanced materials has positioned Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate as a critical reagent. Researchers and manufacturers frequently search for high-purity boronic esters, Suzuki coupling reagents, and acrylate derivatives to develop novel therapeutics, OLED materials, and agrochemicals. This compound’s stability and reactivity make it a preferred choice for these applications.

One of the key advantages of Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate is its compatibility with various reaction conditions. The boronate ester group facilitates efficient cross-coupling with aryl halides, while the methyl acrylate functionality allows for further derivatization. This dual reactivity has led to its adoption in the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and organic electronics.

In recent years, the rise of green chemistry and sustainable synthesis has increased interest in boronic acid derivatives like this compound. Researchers are exploring its use in catalyst-free reactions and microwave-assisted synthesis to minimize environmental impact. Additionally, its role in developing fluorescent probes and bioimaging agents aligns with the growing focus on diagnostic tools and precision medicine.

The market for Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate is expanding, driven by advancements in drug discovery and functional materials. Pharmaceutical companies utilize it to create kinase inhibitors and anticancer agents, while material scientists incorporate it into polymeric networks and conductive films. Its stability under ambient conditions also makes it a reliable choice for industrial-scale applications.

For laboratories and manufacturers seeking high-quality boronic esters, proper storage and handling of Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate are essential. While it is not classified as hazardous, it should be stored in a cool, dry place under inert atmosphere to maintain its reactivity. Suppliers often provide this compound in sealed containers with detailed technical data sheets to ensure safe usage.

In summary, Methyl (E)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate (CAS: 1844870-85-4) is a pivotal building block in modern chemistry. Its applications span pharmaceuticals, materials science, and organic electronics, reflecting its broad utility. As research continues to uncover new uses for boron-based compounds, this reagent will remain at the forefront of innovation.